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Introduction

Gibberellins (GAs) are a large family of diterpenoid phytohormones that play a crucial role in
regulating various aspects of plant growth and development, including seed germination, stem
elongation, leaf expansion, flowering, and fruit development[1][2][3]. To date, over 130 different
gibberellins have been identified in plants, fungi, and bacteria, each designated with a number
(e.g., GAL, GA2) in order of their discovery[3][4]. Gibberellin A17 (GA17) is a C20-gibberellin
and a key intermediate in the early 13-hydroxylation pathway, one of the major routes for
gibberellin biosynthesis in higher plants[5]. While not one of the most biologically active forms,
the presence and metabolism of GA17 are integral to the homeostatic regulation of active
gibberellins. This guide provides a comprehensive overview of the known natural sources of
GAL17, its biosynthesis, and the methodologies for its detection and quantification.

Natural Sources and Quantitative Data of Gibberellin
Al7

Gibberellin A17 has been identified as an endogenous gibberellin in a limited number of plant
species and tissues. It is typically found in low concentrations, consistent with its role as an
intermediate in a larger biosynthetic pathway. The following table summarizes the documented
natural occurrences of GA17.
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. . ) Gas Chromatography-
Arabidopsis thaliana

Shoots Mass Spectrometry [5]
(L.) Heynh.
(GC-MS)
Phaseolus coccineus Not specified in
Immature Seeds ) [6]
L. provided context
Gas Chromatography-
Kernels (7 and 9 days  Selected lon
Zea mays L. o o [7]
after pollination) Monitoring (GC-SIM),
GC-MS

Biosynthesis of Gibberellin A17

GAL17 is synthesized as part of the early 13-hydroxylation pathway, which occurs in the
plastids, endoplasmic reticulum, and cytoplasm[8][9]. This pathway is responsible for producing
13-hydroxylated gibberellins, such as the bioactive GA1. GA17 is formed from its precursor,
GA19, through the action of a GA 20-oxidase. It is then further metabolized to GA20 by the
same class of enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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